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Compound of Interest

Compound Name: 2-Methyleicosane

Cat. No.: B074224

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical properties of 2-
Methyleicosane (C21Ha4), a branched-chain alkane. The information herein is compiled for use
in research, chemical analysis, and development applications where precise physical data is
essential.

Core Physical and Chemical Properties

2-Methyleicosane is a saturated hydrocarbon, specifically a branched alkane consisting of an
eicosane chain with a methyl group at the second carbon position.[1] Its fundamental
properties are summarized below.

Quantitative Data Summary

The following table outlines the key physical properties of 2-Methyleicosane. Data is
aggregated from various chemical databases and computational models.
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Property Value Unit Source(s)
Molecular Formula C21Haa - [2][3]
Molecular Weight 296.574 g/mol g/mol [2][3]
Density 0.8+0.1 g/cm3 [2]
Boiling Point AL =50(@760 °C [2]
mmHgQ)
Melting Point Not Available °C [2]
Flash Point 125.9+10.8 °C [2]
Refractive Index 1.442 - [2]
Vapor Pressure 0.0+ 0.4 (@ 25°C) mmHg [2]
LogP (Octanol/Water) 11.73 - [2]
Kovats Retention Standard non-polar: 3]
Index 2064, 2065.3

Experimental Protocols for Property Determination

While specific experimental reports for 2-Methyleicosane are not widely published, its physical
properties can be determined using standardized methodologies applicable to long-chain
alkanes and liquid petroleum products. The following sections detail the general protocols for
measuring the key properties listed above.

General Workflow for Physical Property Characterization

The process of characterizing a liquid chemical like 2-Methyleicosane follows a structured
workflow to ensure accurate and reproducible data. This involves sample preparation followed
by a series of standardized tests.

Fig. 1. General workflow for physical property characterization.

Boiling Point Determination (Micro Method)
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The boiling point of a liquid hydrocarbon can be determined via a micro method, suitable for
small sample volumes.[4][5]

o Apparatus: Small test tube (e.g., Durham tube), capillary tube (sealed at one end),
thermometer, heating bath (oil bath for temperatures >100°C), and a Thiele tube or similar
heating apparatus.[6][7]

e Procedure:
o A small volume (approx. 0.5 mL) of 2-Methyleicosane is placed into the small test tube.[7]

o The capillary tube is placed inside the test tube with its open end submerged in the liquid.

[41[5]
o The test tube assembly is attached to a thermometer and immersed in the heating bath.[7]

o The bath is heated gently. As the temperature rises, air trapped in the capillary tube will be
expelled, seen as a slow stream of bubbles.

o Heating continues until a rapid and continuous stream of bubbles emerges from the
capillary tube, indicating the liquid's vapor has displaced all the air.[6]

o The heat source is removed, and the apparatus is allowed to cool slowly.

o The boiling point is the temperature recorded at the exact moment the stream of bubbles
stops and liquid is drawn back into the capillary tube.[4][6] This signifies that the vapor
pressure of the liquid equals the atmospheric pressure.

Density Determination

The density of liquid alkanes can be measured using various techniques. A common and
precise method involves a vibrating tube densimeter.

o Apparatus: A calibrated vibrating tube densimeter, syringe for sample injection, and a
constant temperature bath.

e Procedure:
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o The instrument is calibrated using fluids of known density (e.g., dry air and pure water) at
the desired temperature.

o The sample of 2-Methyleicosane is injected into the oscillating U-tube within the
instrument.

o The instrument measures the change in the resonant frequency of the tube caused by the
mass of the sample.

o This frequency is used to calculate the density of the liquid with high precision. The
instrument's software typically performs this calculation automatically.

Refractive Index Measurement

The refractive index, a measure of how light bends when passing through a substance, is
determined using a refractometer, typically an Abbe refractometer.[2][8]

o Apparatus: Abbe refractometer, a constant temperature water bath, a light source (often
built-in, corresponding to the sodium D-line), and a dropper.[2][9]

e Procedure:

o The refractometer prisms are cleaned with a suitable solvent (e.g., ethanol or acetone)
and allowed to dry completely.[10]

o The constant temperature bath is circulated through the instrument to ensure the prisms
are at the desired measurement temperature (e.g., 20°C).[8]

o Afew drops of 2-Methyleicosane are placed on the surface of the lower prism.[10]
o The prisms are closed and locked to spread the liquid into a thin, uniform film.[9]

o While looking through the eyepiece, the adjustment knob is turned until the boundary
between the light and dark regions (the borderline) is sharp and centered on the
crosshairs.[10]

o The refractive index value is then read directly from the instrument's scale or digital
display.[2]
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Flash Point Determination

The flash point is determined using a closed-cup method, which is suitable for petroleum
products and other volatile liquids. The Pensky-Martens closed-cup test is a standard
procedure.[11][12]

o Apparatus: Pensky-Martens closed-cup tester (manual or automated), which includes a
brass test cup, a lid with openings for an ignition source and stirrer, and a controlled heating
system.[1]

e Procedure (ASTM D93):

o The sample cup is filled with 2-Methyleicosane to the specified mark (approximately 75
mL).

o The lid is secured, and the sample is heated at a slow, constant rate while being stirred.[1]

o At regular temperature intervals, the stirring is momentarily stopped, and an ignition
source (a small flame or electric igniter) is dipped into the vapor space of the cup through
an opening in the lid.[12]

o The flash point is the lowest temperature at which the application of the ignition source
causes the vapors above the liquid to ignite with a distinct flash inside the cup.[11][12]

Kinematic Viscosity Measurement

The viscosity of a liquid hydrocarbon is determined using a calibrated glass capillary
viscometer, such as an Ubbelohde viscometer, following a standard method like ASTM D445.

[2]

o Apparatus: Calibrated capillary viscometer, a constant temperature liquid bath with precise
temperature control (x0.02°C), a stopwatch, and a suction bulb.[3]

e Procedure:

o The viscometer is cleaned and dried thoroughly.
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The 2-Methyleicosane sample is filtered to remove any particulate matter and then
charged into the viscometer's reservoir.

The viscometer is placed vertically in the constant temperature bath and allowed to
thermally equilibrate for at least 30 minutes.[3]

Using suction, the liquid is drawn up through the capillary into the measuring bulb, above
the upper timing mark.

The suction is released, and the liquid is allowed to flow back down under gravity.

The time taken for the liquid meniscus to pass between the upper and lower timing marks
is measured accurately with a stopwatch.

The kinematic viscosity (v) is calculated by multiplying the measured flow time (t) by the
viscometer's calibration constant (C): v=C x t.

Dynamic viscosity (n) can be calculated by multiplying the kinematic viscosity by the
density (p) of the liquid at the same temperature: n =v x p.[2]

Kovats Retention Index Determination

The Kovats Retention Index is a system-independent value derived from gas chromatography

(GC) that helps in identifying compounds.

e Apparatus: Gas chromatograph equipped with a capillary column (typically non-polar, like

one with a dimethylpolysiloxane phase) and a Flame lonization Detector (FID).

e Procedure:

o

o

[¢]

[e]

A standard mixture of n-alkanes (e.g., Cs to Cz22) is prepared and injected into the GC
under specific isothermal or temperature-programmed conditions.

The retention times for each n-alkane in the standard mixture are recorded.
The 2-Methyleicosane sample is injected into the GC under the exact same conditions.

The retention time of the 2-Methyleicosane peak is recorded.
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o The Kovats index (I) is calculated by interpolating the logarithm of the adjusted retention
time of 2-Methyleicosane between the logarithms of the adjusted retention times of the
two n-alkanes that elute just before and after it.

Structure-Property Relationships in Alkanes

The physical properties of alkanes are directly related to their molecular structure, primarily
chain length and branching.

Fig. 2: Influence of alkane structure on physical properties.

As the carbon chain length of an alkane increases, the strength of the intermolecular London
dispersion forces also increases. This leads to higher boiling points, densities, and viscosities.
[12] Conversely, for isomers with the same molecular weight, increased branching reduces the
surface area available for intermolecular contact. This weakens the London dispersion forces,
resulting in a lower boiling point compared to the straight-chain equivalent.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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